Cas no 1361528-29-1 (1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene)

• Product Name: 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene
• CAS No: 1361528-29-1
• MF: C₁₆H₈Cl₃F
• MW: 325.592124938965
• CID: 4967849
• Update Time: 2025-06-28

1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene

• Inchi： 1S/C16H8Cl3F/c17-13-7-9(8-14(18)16(13)19)10-5-6-15(20)12-4-2-1-3-11(10)12/h1-8H
• InChI Key： COENKAKCSMJTJO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C2C=CC=CC1=2)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene

Research Briefing on 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene (CAS: 1361528-29-1): Recent Advances and Applications

1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene (CAS: 1361528-29-1) is a halogenated naphthalene derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, paving the way for its utilization in targeted therapies and industrial applications.

The synthesis of 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene has been optimized through advanced catalytic methods, with recent reports highlighting the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. These synthetic advancements are critical for scaling up production and ensuring reproducibility in research settings. Additionally, computational studies have provided insights into the compound's electronic structure, revealing its potential as a building block for designing novel bioactive molecules with enhanced stability and specificity.

In the realm of medicinal chemistry, 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene has been investigated for its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory activity against certain kinases, suggesting its utility as a lead compound for developing kinase inhibitors. Furthermore, its fluorinated and chlorinated moieties contribute to its lipophilicity, which may enhance membrane permeability and bioavailability—a key consideration in drug design.

Beyond pharmaceutical applications, this compound has also been explored in material science, where its aromatic and halogen-rich structure makes it a candidate for organic electronic devices and flame-retardant materials. Recent patents and publications highlight its incorporation into polymer matrices to improve thermal stability and electronic properties. These interdisciplinary applications underscore the versatility of 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene and its potential to bridge gaps between chemistry, biology, and engineering.

Despite these promising developments, challenges remain in fully characterizing the compound's toxicological profile and environmental impact. Ongoing research aims to address these gaps through comprehensive in vivo studies and ecological risk assessments. As the scientific community continues to explore the multifaceted roles of 1-Fluoro-4-(3,4,5-trichlorophenyl)naphthalene, its integration into commercial and therapeutic applications is expected to accelerate, driven by collaborative efforts across academia and industry.